molecular formula C15H9BrClFS B8746123 Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- CAS No. 1034305-19-5

Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]-

Cat. No.: B8746123
CAS No.: 1034305-19-5
M. Wt: 355.7 g/mol
InChI Key: DMKXTWCFKJCJOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- is a useful research compound. Its molecular formula is C15H9BrClFS and its molecular weight is 355.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1034305-19-5

Molecular Formula

C15H9BrClFS

Molecular Weight

355.7 g/mol

IUPAC Name

2-[(5-bromo-2-fluorophenyl)-chloromethyl]-1-benzothiophene

InChI

InChI=1S/C15H9BrClFS/c16-10-5-6-12(18)11(8-10)15(17)14-7-9-3-1-2-4-13(9)19-14/h1-8,15H

InChI Key

DMKXTWCFKJCJOQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(S2)C(C3=C(C=CC(=C3)Br)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into an acetonitrile (10 ml) solution of 1-benzothien-2-yl(5-bromo-2-fluorophenyl)methanol (1.0 g) was dropwise added thionyl chloride (706 mg) at a temperature of 5° C. or lower, followed by stirring at 5.0 to 25.0° C. for 3.5 hours. The reaction mixture was subjected to distillation under reduced pressure to distill off the solvent and the residue was subjected to vacuum drying to obtain 2-[(5-bromo-2-fluorophenyl)(chloro)methyl]-1-benzothiophene [1.05 g, yield: 100%, purity: 99% (HPLC)].
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
706 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.